Cas no 2308-51-2 (4H-Pyran-4-one,3,5-dihydroxy-2-(hydroxymethyl)-)

• Product Name: 4H-Pyran-4-one,3,5-dihydroxy-2-(hydroxymethyl)-
• CAS No: 2308-51-2
• MF: C₆H₆O₅
• MW: 158.108842372894
• CID: 271686
• PubChem ID: 164954
• Update Time: 2025-04-19

4H-Pyran-4-one,3,5-dihydroxy-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,3,5-dihydroxy-2-(hydroxymethyl)-
• 2308-51-2
• 3-Hydroxykojic acid
• DTXSID70945757
• 3,5-dihydroxy-2-(hydroxymethyl)-4H-pyran-4-one
• 4H-Pyran-4-one, 3,5-dihydroxy-2-(hydroxymethyl)-
• 3-Oxykojic acid
• 3,5-dihydroxy-2-hydroxymethyl-4H-pyran-4-one
• SCHEMBL16431251

• Inchi： 1S/C6H6O5/c7-1-4-6(10)5(9)3(8)2-11-4/h2,7-8,10H,1H2
• InChI Key： JNVNJZNYIRZKLP-UHFFFAOYSA-N
• SMILES： O1C=C(C(C(=C1CO)O)=O)O

Computed Properties

• Exact Mass: 158.02148
• Monoisotopic Mass: 158.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.815
• Boiling Point: 467°Cat760mmHg
• Flash Point: 206.2°C
• Refractive Index: 1.692
• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives